Cas no 6313-75-3 ( )

• Product Name: &nbsp
• CAS No: 6313-75-3
• MF: C₆H₈INS
• MW: 253.103892326355
• CID: 958794
• PubChem ID: 12404521
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanylpyridine,hydroiodide
• 2-Methylmercapto-pteridin
• 2-Methylmercapto-pyridin,Hydrojodid
• 2-methylsulfanyl-pteridine
• 2-methylsulfanyl-pyridine,hydriodide
• 2-Methylthiopteridin
• 2-methylthiopteridine
• 2-Methylthiopyridinium hydroiodide
• 6-Methylmercapto-pteridin
• methyl 2-pteridinyl sulfide
• DTXSID90979099
• NSC40185
• NSC-40185
• 6313-75-3
• 2-(Methylsulfanyl)pyridine--hydrogen iodide (1/1)
• 2-methylsulfanylpyridine hydroiodide
•  

• Inchi： 1S/C6H7NS.HI/c1-8-6-4-2-3-5-7-6;/h2-5H,1H3;1H
• InChI Key： RSLLGZFKIODNDC-UHFFFAOYSA-N
• SMILES： I.S(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 252.94200
• Monoisotopic Mass: 252.94222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 38.19000
• LogP: 2.80170